![molecular formula C16H22O6 B1604752 Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside CAS No. 3051-89-6](/img/structure/B1604752.png)
Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside
Overview
Description
“Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside” is a chemical compound with the molecular formula C16H22O6 . It is a product used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C16H22O6 . The average mass of the molecule is 310.342 Da, and the monoisotopic mass is 310.141632 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are characterized by its molecular formula, C16H22O6 . The average mass of the molecule is 310.342 Da, and the monoisotopic mass is 310.141632 Da .Scientific Research Applications
Chemical Synthesis and Structural Analysis
Methyl 4,6-O-benzylidene-alpha-D-glucopyranoside is used in various chemical synthesis processes. For instance, it has been synthesized from the reaction of methyl 4,6-O-benzylidene-alpha-D-2-ketoglucopyranoside with diethyl or dimethyl malonate. This process results in a compound that adopts a chair-chair conformation, with a newly formed five-membered ring fused to the glucopyranoside ring (Zhang et al., 2001).
Educational Applications in Organic Chemistry
Methyl 4,6-O-benzylidene-α-D-glucopyranoside is used as a teaching tool in undergraduate organic chemistry labs. Its synthesis from commercially available methyl α-D-glucopyranoside gives students practical experience in synthetic carbohydrate chemistry, including techniques like extraction, evaporation, optical rotation, and various spectroscopy methods (Demchenko et al., 2006).
Antimicrobial Applications
Significantly, methyl 4,6-O-benzylidene-α-D-glucopyranoside and its derivatives have shown promising antimicrobial activities. One study demonstrated that acylated derivatives of this compound exhibit antibacterial and antifungal activities, being more effective against fungal strains than bacterial pathogens. Some derivatives even showed better antimicrobial activity than standard antibiotics (Kawsar et al., 2012).
Applications in Molecular Structure and Spectroscopy Studies
The compound has also been a subject in the study of molecular structure and NMR spectroscopy. For example, studies on methyl 4,6-O-benzylidene-2,3-bis-O-(organostannylmethyl)-α-d-glucopyranosides provided insights into the behavior of four-coordinate tin centers in both solution and solid states (Garden et al., 2001).
Synthesis of Specialized Carbohydrate Derivatives
This compound plays a crucial role in the synthesis of specialized carbohydrate derivatives. For instance, it has been used in the preparation of 4,6-O-benzylidene protected d-glucal, a valuable synthetic intermediate, from α-methyl glucopyranoside (Chambers et al., 2003).
Synthesis of Derivatives for Analytical Applications
Moreover, methyl 4,6-O-benzylidene-alpha-D-glucopyranoside has been used in the synthesis of derivatives for analytical applications, such as in the synthesis of 3,6-dideoxy-3-(methylamino)hexoses for the identification of Rhizobium lipopolysaccharide components (Hollingsworth et al., 1986).
Properties
IUPAC Name |
6,7,8-trimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O6/c1-17-13-12-11(21-16(19-3)14(13)18-2)9-20-15(22-12)10-7-5-4-6-8-10/h4-8,11-16H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOYHXXDGSUTGIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C2C(COC(O2)C3=CC=CC=C3)OC(C1OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10952824 | |
Record name | Methyl 4,6-O-benzylidene-2,3-di-O-methylhexopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10952824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3051-89-6 | |
Record name | NSC185315 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=185315 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 4,6-O-benzylidene-2,3-di-O-methylhexopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10952824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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